L-Thyroxine sodium salt pentahydrate

• CAS No.: 6106-07-6
• Product Name: L-Thyroxine sodium salt pentahydrate
• Molecular Formula: C15H20I4NNaO9
• Molecular Weight: 888.93 g/mol
• IUPAC Name: sodium;(2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoate;pentahydrate
• Standard InChI: InChI=1S/C15H11I4NO4.Na.5H2O/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23;;;;;;/h1-2,4-5,12,21H,3,20H2,(H,22,23);;5*1H2/q;+1;;;;;/p-1/t12-;;;;;;/m0....../s1
• Standard InChIKey: JMHCCAYJTTWMCX-QWPJCUCISA-M
• Isomeric SMILES: C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)C[C@@H](C(=O)[O-])N.O.O.O.O.O.[Na+]
• SMILES: C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.O.O.O.O.O.[Na+]
• Canonical SMILES: C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.O.O.O.O.O.[Na+]
• Description: Levothyroxine Sodium is the sodium salt of levothyroxine, a synthetic levoisomer of thyroxine (T4) that is similar to the endogenous hormone produced by the thyroid gland. In peripheral tissues, levothyroxine is deiodinated by 5'-deiodinase to form triiodothyronine (T3). T3 enters the cell and binds to nuclear thyroid hormone receptors; the activated hormone-receptor complex in turn triggers gene expression and produces proteins required in the regulation of cellular respiration; thermogenesis; cellular growth and differentiation; and the metabolism of proteins, carbohydrates and lipids. T3 also exhibits cardiostimulatory effects.; The major hormone derived from the thyroid gland. Thyroxine is synthesized via the iodination of tyrosines (MONOIODOTYROSINE) and the coupling of iodotyrosines (DIIODOTYROSINE) in the THYROGLOBULIN. Thyroxine is released from thyroglobulin by proteolysis and secreted into the blood. Thyroxine is peripherally deiodinated to form TRIIODOTHYRONINE which exerts a broad spectrum of stimulatory effects on cell metabolism.
• Synonyms: 3,5,3',5'-Tetraiodothyronine; Berlthyrox; Dexnon; Eferox; Eltroxin; Eltroxine; Euthyrox; Eutirox; L Thyrox; L Thyroxin beta; L Thyroxin Henning; L Thyroxine; L Thyroxine Roche; L-3,5,3',5'-Tetraiodothyronine; L-Thyrox; L-Thyroxin beta; L-Thyroxin Henning; L-Thyroxine; L-Thyroxine Roche; Lévothyrox; Levo T; Levo-T; Levothroid; Levothyroid; Levothyroxin Deladande; Levothyroxin Delalande; Levothyroxine; Levothyroxine Sodium; Levoxine; Levoxyl; Novothyral; Novothyrox; O-(4-Hydroxy-3,5-diiodophenyl) 3,5-diiodo-L-tyrosine; O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodotyrosine; Oroxine; Sodium Levothyroxine; Synthroid; Synthrox; T4 Thyroid Hormone; Thevier; Thyrax; Thyroid Hormone, T4; Thyroxin; Thyroxine; Tiroidine; Tiroxina Leo; Unithroid
• Reference: [1]. Schneider R, et al. The effect of levothyroxine therapy on bone mineral density: a systematic review of the literature. Exp Clin Endocrinol Diabetes. 2003 Dec;111(8):455-70.; [2]. Escobar-Morreale HF, et al. REVIEW: Treatment of hypothyroidism with combinations of levothyroxine plus liothyronine. J Clin Endocrinol Metab. 2005 Aug;90(8):4946-54.
• PubChem Compound: 23665037
• Last Modified: Nov 11 2021